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Compound Name: YCT529

Cat. No.: B15542941 Get Quote

Technical Support Center: YCT529 In Vivo
Studies
This guide provides researchers, scientists, and drug development professionals with

strategies to minimize variability in in vivo studies involving YCT529. The information is

presented in a question-and-answer format to directly address specific issues encountered

during experimentation.

Frequently Asked Questions (FAQs) about YCT529
Q1: What is the mechanism of action for YCT529?

A1: YCT529 is an experimental, non-hormonal male contraceptive that functions as a selective

antagonist of the retinoic acid receptor alpha (RAR-α).[1][2] RAR-α is a nuclear receptor that

plays a critical role in the vitamin A signaling pathway, which is essential for sperm production

(spermatogenesis).[1][3] By inhibiting RAR-α, YCT529 disrupts the development and

maturation of sperm cells, leading to a temporary and reversible state of infertility.[1]

Q2: What is the chemical formulation of YCT529?

A2: The active pharmaceutical ingredient (API) is YCT-529 Free Acid, with the chemical

formula C29H25NO3. For in vivo studies, it is crucial to develop a formulation with good

solubility and stability to ensure consistent bioavailability.
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Q3: Is the contraceptive effect of YCT529 reversible?

A3: Yes, preclinical studies in mice and non-human primates have demonstrated that the

contraceptive effect is fully reversible. In mice, fertility was restored within four to six weeks

after discontinuing the compound. In non-human primates, sperm counts returned to normal

within 10 to 15 weeks after treatment cessation.

YCT529 Signaling Pathway
The diagram below illustrates the mechanism by which YCT529 inhibits spermatogenesis.
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Endpoint Measures

1. Animal Acclimatization
(≥ 7 days)

2. Randomization
(by body weight)

3. Baseline Measurement
(optional: sperm count, mating)

4. Daily Dosing
(YCT529 or Vehicle)

5. Daily Monitoring
(health, body weight)

6. Endpoint Analysis
(e.g., after 4 weeks)

Sperm Count Testicular Histology Mating Trial

7. Data Analysis & Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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